![molecular formula C21H21ClFN3O B4260098 1-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-piperidinol](/img/structure/B4260098.png)
1-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-piperidinol
Overview
Description
1-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-piperidinol is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the pyrazole class of compounds and has been found to have a wide range of effects on the biochemical and physiological processes in the body. In
Mechanism of Action
The mechanism of action of 1-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-piperidinol is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to activate the p53 tumor suppressor pathway, which plays a role in regulating cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects in the body. It has been shown to have anti-inflammatory and analgesic effects, as well as anti-cancer activity. It has also been found to have effects on the cardiovascular system, including the potential to reduce blood pressure and improve endothelial function.
Advantages and Limitations for Lab Experiments
One advantage of using 1-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-piperidinol in lab experiments is its potential as a tool for studying the mechanisms involved in inflammation, pain, and cancer. Its wide range of effects on these processes makes it a valuable compound for investigating the underlying molecular pathways involved. However, one limitation of using this compound is that its effects may be specific to certain cell types or tissues, and may not be generalizable to other systems.
Future Directions
There are many potential directions for future research on 1-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-piperidinol. One area of interest is its potential as a therapeutic agent for the treatment of inflammation, pain, and cancer. Further studies are needed to investigate its efficacy and safety in clinical trials. Another area of interest is its potential as a tool for studying the molecular mechanisms involved in these processes, which could lead to the development of new therapies and treatments. Finally, future research could explore the potential of this compound for use in other areas, such as cardiovascular disease and neurodegenerative disorders.
Scientific Research Applications
1-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-piperidinol has been extensively studied for its potential therapeutic applications. It has been found to have a wide range of effects on the biochemical and physiological processes in the body, including its potential as an anti-inflammatory, analgesic, and anti-cancer agent.
Properties
IUPAC Name |
1-[[3-(2-chlorophenyl)-1-(4-fluorophenyl)pyrazol-4-yl]methyl]piperidin-3-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClFN3O/c22-20-6-2-1-5-19(20)21-15(12-25-11-3-4-18(27)14-25)13-26(24-21)17-9-7-16(23)8-10-17/h1-2,5-10,13,18,27H,3-4,11-12,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJTRCZZNESMEDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CN(N=C2C3=CC=CC=C3Cl)C4=CC=C(C=C4)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClFN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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